Cas no 2172583-77-4 (10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane)

• Product Name: 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
• CAS No: 2172583-77-4
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6108202
• PubChem ID: 165841269
• Update Time: 2025-10-30

10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
• 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
• EN300-1638691
• 2172583-77-4

• Inchi： 1S/C14H25NO/c1-13(2)5-6-14(10-13)12(9-11-3-4-11)15-7-8-16-14/h11-12,15H,3-10H2,1-2H3
• InChI Key： ADLUFQXBVCSEEA-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CC2)C21CCC(C)(C)C2

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane

Comprehensive Overview of 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172583-77-4)

The compound 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172583-77-4) is a structurally unique spirocyclic molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate architecture, featuring a spiro[4.5]decane core combined with cyclopropylmethyl and dimethyl substituents, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive intermediate in the synthesis of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for spirocyclic compounds like 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane has surged due to their versatility in medicinal chemistry. These molecules are often explored for their ability to modulate G-protein-coupled receptors (GPCRs) and ion channels, which are critical in treating conditions such as chronic pain and anxiety. The inclusion of a 6-oxa-9-aza heterocycle further enhances its pharmacokinetic properties, improving solubility and metabolic stability—a key consideration in modern drug design.

The synthesis of CAS No. 2172583-77-4 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods have been employed to optimize yield and enantioselectivity. This aligns with the growing trend toward green chemistry, where researchers prioritize efficiency and sustainability. The compound’s cyclopropylmethyl moiety is particularly noteworthy, as it often contributes to enhanced binding affinity and selectivity in target interactions.

From an industrial perspective, 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane is frequently discussed in the context of high-value fine chemicals. Its applications extend beyond pharmaceuticals to include agrochemicals and functional materials, where its rigid spirocyclic framework imparts desirable thermal and chemical stability. Companies specializing in custom synthesis and contract research often highlight this compound as a case study for complex molecular assembly.

Emerging trends in AI-driven drug discovery have also brought attention to CAS No. 2172583-77-4. Machine learning models are increasingly used to predict its ADME (Absorption, Distribution, Metabolism, Excretion) properties, accelerating the identification of promising candidates. This synergy between computational tools and experimental validation underscores the compound’s relevance in next-generation therapeutics.

In summary, 10-(cyclopropylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane represents a fascinating intersection of chemistry and biology. Its structural complexity, coupled with broad applicability, positions it as a pivotal entity in both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a transformative role in addressing unmet medical and technological challenges.